Cas no 1807214-68-1 (Methyl 4-bromo-6-nitronicotinate)
Methyl 4-bromo-6-nitronicotinate is a versatile nitropyridine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its bromo and nitro functional groups make it highly reactive, facilitating further functionalization through cross-coupling, nucleophilic substitution, or reduction reactions. The ester group enhances solubility in organic solvents, simplifying purification and handling. This compound is particularly valuable in the development of agrochemicals, bioactive molecules, and heterocyclic compounds. Its well-defined reactivity profile and stability under standard conditions ensure consistent performance in multistep synthetic routes. Researchers prioritize this intermediate for its efficiency in constructing complex molecular architectures with precision.
1807214-68-1 structure
Product Name:Methyl 4-bromo-6-nitronicotinate
CAS No:1807214-68-1
MF:C7H5BrN2O4
MW:261.029600858688
CID:4803047
Update Time:2025-06-07
Methyl 4-bromo-6-nitronicotinate Chemical and Physical Properties
Names and Identifiers
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- Methyl 4-bromo-6-nitronicotinate
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- Inchi: 1S/C7H5BrN2O4/c1-14-7(11)4-3-9-6(10(12)13)2-5(4)8/h2-3H,1H3
- InChI Key: UGTFUYPPULVDGD-UHFFFAOYSA-N
- SMILES: BrC1=CC([N+](=O)[O-])=NC=C1C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 242
- XLogP3: 1.6
- Topological Polar Surface Area: 85
Methyl 4-bromo-6-nitronicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029011618-250mg |
Methyl 4-bromo-6-nitronicotinate |
1807214-68-1 | 95% | 250mg |
$989.80 | 2022-03-31 | |
| Alichem | A029011618-1g |
Methyl 4-bromo-6-nitronicotinate |
1807214-68-1 | 95% | 1g |
$2,779.20 | 2022-03-31 |
Methyl 4-bromo-6-nitronicotinate Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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